N-(4-((8-oxo-5,6-dihydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(2H,4H,8H)-yl)sulfonyl)phenyl)-[1,1'-biphenyl]-4-carboxamide

• IUPAC Name: N-[4-[(6-oxo-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-11-yl)sulfonyl]phenyl]-4-phenylbenzamide
• InChI: InChI=1S/C30H27N3O4S/c34-29-8-4-7-28-25-17-21(19-33(28)29)18-32(20-25)38(36,37)27-15-13-26(14-16-27)31-30(35)24-11-9-23(10-12-24)22-5-2-1-3-6-22/h1-16,21,25H,17-20H2,(H,31,35)
• InChI Key: GHBIUZXWXONZTP-UHFFFAOYSA-N
• Canonical SMILES: C1C2CN(CC1C3=CC=CC(=O)N3C2)S(=O)(=O)C4=CC=C(C=C4)NC(=O)C5=CC=C(C=C5)C6=CC=CC=C6
• Molecular Formula: C30H27N3O4S
• Molecular Weight: 525.6 g/mol

Description

The description of a compound usually includes its IUPAC name, molecular formula, and structure. The structure can be represented in various forms such as a line-angle formula, a 3D model, or a skeletal formula.

Synthesis Analysis

This involves the study of how the compound is synthesized. It includes the reactants used, the conditions under which the reaction is carried out, and the yield of the product.

Molecular Structure Analysis

This involves the use of techniques like X-ray crystallography, NMR spectroscopy, and computational methods to determine the spatial arrangement of atoms in the molecule.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes studying the reagents, conditions, and mechanisms of the reactions.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, chemical stability, etc.

Scientific Research Applications

Synthesis and Chemical Properties

• Novel Heterocyclic System Synthesis : Research by Deady and Devine (2006) explored the synthesis of novel heterocyclic systems via the Hofmann rearrangement and subsequent reactions, highlighting the potential for creating diverse molecular structures that could serve as a basis for further chemical exploration and application in drug discovery and material science Deady & Devine, 2006.

Pharmacological Applications

• Met Kinase Inhibition : Schroeder et al. (2009) identified compounds as potent and selective inhibitors of the Met kinase superfamily, suggesting a potential framework for the development of therapies targeting cancer and other diseases characterized by aberrant Met signaling Schroeder et al., 2009.

Material Science and Engineering

• Nonlinear Optical Materials : Research into azo sulfonamide chromophores, as discussed by Kucharski et al. (2010), explores their use as active nonlinear optical materials, indicating potential applications in optical data storage, photonic devices, and sensors Kucharski et al., 2010.

Organic Synthesis Methodology

• Ring Contraction and Synthesis of Phthalide Derivatives : Kazantsev et al. (2022) discovered an unexpected ring contraction of homophthalic anhydrides under diazo transfer conditions, leading to N-sulfonyl phthalide-3-carboxamide derivatives. This highlights novel pathways in organic synthesis that could be harnessed for the synthesis of complex organic molecules Kazantsev et al., 2022.

Mechanism of Action

This is typically used in the context of drugs and involves studying how the compound interacts with biological systems.